Cas no 1415981-68-8 (2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride)

• Product Name: 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride
• CAS No: 1415981-68-8
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 4597539
• PubChem ID: 89264127
• Update Time: 2025-05-19

2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(Dimethylamino)ethyl]thio]-acetic Acid Hydrochloride
• 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-7(2)3-4-10-5-6(8)9;/h3-5H2,1-2H3,(H,8,9);1H
• InChI Key： BHQDXEHJSJWKMQ-UHFFFAOYSA-N
• SMILES： C(CN(C)C)SCC(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride

Introduction to 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride (CAS No. 1415981-68-8) and Its Emerging Applications in Chemical Biology

2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1415981-68-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework incorporating a thioether moiety and a dimethylamino group, has garnered attention for its potential applications in drug discovery, molecular recognition, and bioconjugation strategies. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in synthetic chemistry and biochemical assays.

The structural composition of 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride includes a sulfur-containing thioether group, which is known to participate in various non-covalent interactions such as hydrogen bonding and π-stacking. These interactions are critical for the design of high-affinity binders in drug development. Additionally, the dimethylamino substituent introduces basicity, enabling the compound to engage in salt formation and coordination with anionic species. This dual functionality makes it a valuable building block for the synthesis of more complex molecules.

In recent years, advancements in medicinal chemistry have highlighted the importance of thioether-containing compounds in modulating biological pathways. Studies have demonstrated that thioethers can exhibit significant bioactivity due to their ability to mimic natural biomolecules and interact with biological targets. For instance, derivatives of thioethers have been explored as protease inhibitors, kinase modulators, and enzyme substrates. The hydrochloride salt form of 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride enhances its pharmacokinetic properties, facilitating its use in preclinical studies and clinical trials.

One of the most promising applications of 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride is in the field of bioconjugation chemistry. The thioether group serves as an excellent site for coupling with biomolecules such as peptides, proteins, and nucleic acids. This capability is particularly valuable in the development of targeted therapeutics, where precise molecular recognition is essential. Recent research has shown that compounds bearing thioether linkages can be used to create stable conjugates with improved pharmacological profiles, including enhanced target specificity and reduced immunogenicity.

The dimethylamino group in 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride also contributes to its versatility as a synthetic intermediate. This group can be readily modified through reactions such as acylation, alkylation, and diazotization, allowing for the creation of a wide range of derivatives with tailored properties. These derivatives have been explored in various contexts, including the development of novel antimicrobial agents and anti-inflammatory compounds. The hydrochloride salt form ensures that these modifications are performed under optimal conditions, maintaining the integrity of the compound throughout synthetic processes.

Recent studies have also investigated the role of 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride in chemical biology assays. Its ability to interact with biological targets has been leveraged to develop probes for studying protein-protein interactions and enzyme mechanisms. For example, fluorescently labeled derivatives of this compound have been used to visualize intracellular signaling pathways and track the dynamics of protein localization. These applications underscore the compound's importance as a tool for understanding complex biological processes at the molecular level.

The solubility profile of 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride is another critical factor contributing to its utility in pharmaceutical research. The hydrochloride salt form enhances solubility in water-based systems, making it suitable for use in aqueous biologic formulations. This property is particularly advantageous for drug delivery systems that require high solubility and bioavailability. Furthermore, the compound's stability under various storage conditions ensures that it remains viable for long-term research applications.

In conclusion, 2-2-(Dimethylamino)ethylthio-acetic Acid Hydrochloride (CAS No. 1415981-68-8) represents a compelling candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features, including the thioether and dimethylamino groups, make it a versatile intermediate with broad applicability across multiple domains. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a pivotal role in advancing our understanding of biological systems and developing innovative treatments.